Cas no 4532-64-3 (2,3-butanedithiol)

• Product Name: 2,3-butanedithiol
• CAS No: 4532-64-3
• MF: C₄H₁₀S₂
• MW: 122.252198696136
• MDL: MFCD00010024
• CID: 45144
• PubChem ID: 548353
• Update Time: 2026-05-14

2,3-butanedithiol Chemical and Physical Properties

Names and Identifiers

• 2,3-butanedithiol
• 2,3-Butandithiol
• 2,3-Dimercaptobutane
• butane-2,3-dithiol
• 2,3-Dimercapto butane

• MDL： MFCD00010024
• Inchi： 1S/C4H10S2/c1-3(5)4(2)6/h3-6H,1-2H3
• InChI Key： TWWSEEHCVDRRRI-UHFFFAOYSA-N
• SMILES： CC(C(C)S)S

Computed Properties

• Exact Mass: 122.02200
• Monoisotopic Mass: 122.022392
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 30.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 2

Experimental Properties

• Color/Form: Water white liquid, with
• Density: 0.995 g/mL at 25 °C(lit.)
• Melting Point: -53.9°C (estimate)
• Boiling Point: 87°C/50mmHg(lit.)
• Flash Point: 126 °F
• Refractive Index: n20/D 1.5194(lit.)
• PSA: 77.60000
• LogP: 1.62300
• FEMA: 3477
• Solubility: Insoluble in water, miscible in oil

2,3-butanedithiol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 3336 3/PG 3
• WGK Germany：3
• Hazard Category Code： R10: flammable. R22:Harmful if swallowed. R36/37/38: for eyes\Irritating to respiratory tract and skin.
• Safety Instruction： S16-S26
• Hazardous Material Identification：
• HazardClass：3.2
• PackingGroup：III
• Packing Group：III
• Hazard Level：3.2
• Risk Phrases：R10
• Packing Group：III
• Safety Term：3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiols Alkylthiols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether